Cas no 2172484-38-5 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid)

2-{4-[2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)ethyl]-5-methylhexanamido}acetic acid is a specialized Fmoc-protected amino acid derivative used in peptide synthesis. Its structure features an Fmoc group, ensuring orthogonality in solid-phase peptide synthesis (SPPS) while enabling selective deprotection under mild basic conditions. The compound's branched alkyl chain enhances solubility in organic solvents, facilitating efficient coupling reactions. Its carboxylic acid functionality allows for direct incorporation into peptide backbones or further functionalization. This derivative is particularly valuable in constructing complex peptides requiring sterically hindered or hydrophobic residues. Its stability under standard SPPS conditions and compatibility with common coupling reagents make it a reliable choice for researchers developing modified peptides for pharmaceutical or biochemical applications.
2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid structure
2172484-38-5 structure
Product Name:2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid
CAS No:2172484-38-5
MF:C26H32N2O5
MW:452.542687416077
CID:6511192
PubChem ID:165561290
Update Time:2025-05-27

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid
    • EN300-1504194
    • 2172484-38-5
    • 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid
    • Inchi: 1S/C26H32N2O5/c1-17(2)18(11-12-24(29)28-15-25(30)31)13-14-27-26(32)33-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23H,11-16H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
    • InChI Key: HMJPXBZKWAIZCI-UHFFFAOYSA-N
    • SMILES: O(C(NCCC(CCC(NCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 452.23112213g/mol
  • Monoisotopic Mass: 452.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 12
  • Complexity: 645
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 105Ų

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1504194-0.05g
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid
2172484-38-5
0.05g
$2829.0 2023-06-05
Enamine
EN300-1504194-0.1g
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid
2172484-38-5
0.1g
$2963.0 2023-06-05
Enamine
EN300-1504194-0.25g
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid
2172484-38-5
0.25g
$3099.0 2023-06-05
Enamine
EN300-1504194-0.5g
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid
2172484-38-5
0.5g
$3233.0 2023-06-05
Enamine
EN300-1504194-1.0g
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid
2172484-38-5
1g
$3368.0 2023-06-05
Enamine
EN300-1504194-2.5g
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid
2172484-38-5
2.5g
$6602.0 2023-06-05
Enamine
EN300-1504194-5.0g
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid
2172484-38-5
5g
$9769.0 2023-06-05
Enamine
EN300-1504194-10.0g
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid
2172484-38-5
10g
$14487.0 2023-06-05
Enamine
EN300-1504194-50mg
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid
2172484-38-5
50mg
$2829.0 2023-09-27
Enamine
EN300-1504194-100mg
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid
2172484-38-5
100mg
$2963.0 2023-09-27

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid Related Literature

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid

Recent Advances in the Study of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid (CAS: 2172484-38-5)

The compound 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid (CAS: 2172484-38-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and unique structural features, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. Recent studies have highlighted its role as a versatile building block in the development of novel bioactive compounds and its utility in advanced drug formulation strategies.

One of the key areas of research involving this compound is its application in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amino acids during SPPS, and the specific structural attributes of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid make it particularly suitable for the synthesis of complex peptides with enhanced stability and bioavailability. Recent publications have demonstrated its efficacy in the synthesis of peptide-based therapeutics, including those targeting cancer and infectious diseases.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential in drug delivery systems. Researchers have utilized its amphiphilic properties to design self-assembling nanostructures capable of encapsulating and delivering hydrophobic drugs. A 2023 study published in the Journal of Controlled Release reported the successful use of this compound in the development of nanocarriers for the targeted delivery of chemotherapeutic agents, resulting in improved drug efficacy and reduced off-target effects.

Furthermore, the pharmacokinetic and pharmacodynamic properties of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid have been the subject of recent investigations. Preliminary data suggest that the compound exhibits favorable absorption and distribution profiles, making it a promising candidate for further drug development. However, challenges such as metabolic stability and potential toxicity require additional research to fully elucidate its therapeutic potential.

In conclusion, the compound 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid (CAS: 2172484-38-5) represents a valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and targeted therapeutics underscore its versatility and potential for advancing the development of next-generation therapeutics. Ongoing research efforts are expected to further expand our understanding of this compound and its role in addressing unmet medical needs.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.